Cas no 10335-31-6 (1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-)

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- structure
10335-31-6 structure
Product Name:1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-
CAS No:10335-31-6
MF:C15H11N3O
MW:249.267342805862
CID:118538
PubChem ID:2831996
Update Time:2025-04-18

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-
    • (2E)-2-(pyridin-2-ylhydrazinylidene)naphthalen-1-one
    • 2-(2-Pyridylazo)-1-naphthol
    • 2-(1H-BENZOIMIDAZOL-2-YL)-1-(4-CHLORO-PHENYL)-ETHANONE
    • 2-pyridin-2-ylazo-naphthalen-1-ol
    • HMS2387P06
    • ISOPAN
    • SCHEMBL284105
    • DNDI1416997
    • MLS000573813
    • J-000945
    • 2-(pyridin-2-yldiazenyl)naphthalen-1-ol
    • (2E)-2-(2-pyridylhydrazono)naphthalen-1-one
    • 1-naphthalenol, 2-[2-(2-pyridinyl)diazenyl]-
    • 10335-31-6
    • AKOS001591714
    • CHEMBL1311879
    • REGID_for_CID_5718138
    • 2-(2-Pyridylazo)-1-naphthol, >=95.0%
    • CHEMBL2094372
    • SMR000184665
    • FT-0636682
    • 2-(2-pyridinyldiazenyl)-1-naphthol
    • (2E)-2-(2-pyridinylhydrazinylidene)-1-naphthalenone
    • DKWJRBBUVAQOAC-ISLYRVAYSA-N
    • pyridylazonaphthol
    • (E)-2-(pyridin-2-yldiazenyl)naphthalen-1-ol
    • cid_5718138
    • CBDivE_007285
    • BDBM44525
    • Inchi: 1S/C15H11N3O/c19-15-12-6-2-1-5-11(12)8-9-13(15)17-18-14-7-3-4-10-16-14/h1-10,19H/b18-17+
    • InChI Key: DKWJRBBUVAQOAC-ISLYRVAYSA-N
    • SMILES: OC1C(=CC=C2C=CC=CC2=1)/N=N/C1C=CC=CN=1

Computed Properties

  • Exact Mass: 249.09000
  • Monoisotopic Mass: 249.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8Ų
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.24
  • Melting Point: 124-128 °C
  • Boiling Point: 444.8°C at 760 mmHg
  • Flash Point: 222.8°C
  • Refractive Index: 1.662
  • PSA: 57.84000
  • LogP: 4.35580

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd